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Compound of Interest

Compound Name: 6-Chlorohexanoic acid

Cat. No.: B1359904

An In-depth Technical Guide to 6-Chlorohexanoic Acid

Introduction

6-Chlorohexanoic acid, also known as 6-chlorocaproic acid, is a halogenated carboxylic acid
with significant applications in organic synthesis and the development of new therapeutic
agents.[1] Its bifunctional nature, featuring a reactive chlorine atom at one end of a six-carbon
chain and a carboxylic acid group at the other, makes it a versatile building block in the
pharmaceutical and material science industries.[1] This document provides a comprehensive
overview of its molecular structure, chemical properties, synthesis, and applications, with a
focus on its relevance to researchers and professionals in drug development.

Molecular Structure and Identification

6-Chlorohexanoic acid is a linear-chain aliphatic compound. The structure consists of a
hexanoic acid backbone with a chlorine atom substituted at the terminal (C6) position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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